Cas no 333985-83-4 (4-(1H-Pyrazol-1-ylmethyl)-1,1-dimethylethyl Ester 1-Piperidinecarboxylic Acid)

• Product Name: 4-(1H-Pyrazol-1-ylmethyl)-1,1-dimethylethyl Ester 1-Piperidinecarboxylic Acid
• CAS No: 333985-83-4
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 2127748
• Update Time: 2023-11-22

4-(1H-Pyrazol-1-ylmethyl)-1,1-dimethylethyl Ester 1-Piperidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-((1H-pyrazol-1-yl)methyl)piperidine-1-carboxylate
• MFOKKJTYDPPBKA-UHFFFAOYSA-N
• 1-tert-Butoxycarbonyl-4-(pyrazol-1-ylmethyl)piperidine
• tert-butyl 4-(1H-pyrazol-1-ylmethyl)piperidine-1-carboxylate
• 4-Pyrazol-1-ylmethyl-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-(1H-pyrazol-1-ylmethyl)-, 1,1-dimethylethyl ester
• 4-(1H-Pyrazol-1-ylmethyl)-1,1-dimethylethyl Ester 1-Piperidinecarboxylic Acid

• Inchi： 1S/C14H23N3O2/c1-14(2,3)19-13(18)16-9-5-12(6-10-16)11-17-8-4-7-15-17/h4,7-8,12H,5-6,9-11H2,1-3H3
• InChI Key： MFOKKJTYDPPBKA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2C=CC=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 47.4